N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-2-(4-ethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H21ClN4O/c1-2-19-6-8-20(9-7-19)12-15(21)18-17-11-13-4-3-5-14(16)10-13/h3-5,10-11H,2,6-9,12H2,1H3,(H,18,21)/b17-11+
• InChI Key: IMVRGQPGCBYHMH-GZTJUZNOSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NN=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: CCN1CCN(CC1)CC(=O)N/N=C/C2=CC(=CC=C2)Cl
• Molecular Formula: C15H21ClN4O
• Molecular Weight: 308.80 g/mol

Description

N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide, also known as CBPAH, is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. It has been found to have various biochemical and physiological effects, making it a promising candidate for drug development. In

Scientific Research Applications

N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to have anticancer properties, inhibiting the growth and proliferation of cancer cells. In addition, N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has been shown to have neuroprotective effects, protecting neurons from damage and degeneration.

Mechanism of Action

The mechanism of action of N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide is not fully understood, but it is believed to work by inhibiting enzymes and proteins involved in various cellular processes. It has been found to inhibit the activity of histone deacetylases, which play a role in gene expression and cell growth. In addition, N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels). In addition, N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has been found to have neuroprotective effects, protecting neurons from damage and degeneration. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide has several advantages as a research tool. It is relatively easy to synthesize and has been shown to have promising biological activity. However, there are also limitations to its use in lab experiments. For example, it may have off-target effects, meaning that it may interact with other proteins or enzymes in addition to its intended target. In addition, its mechanism of action is not fully understood, making it difficult to predict its effects on different cell types or in different disease models.

Future Directions

There are several future directions for research on N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects and may be able to prevent or slow the progression of these diseases. In addition, N'-(3-chlorobenzylidene)-2-(4-ethyl-1-piperazinyl)acetohydrazide may have applications in the treatment of other diseases such as diabetes and cardiovascular disease. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.